Phenyl N-methylphenylcarvedilol
Description
Phenyl N-methylphenylcarvedilol is a synthetic derivative of carvedilol, a non-selective β-adrenergic and α1-adrenergic receptor blocker used to treat hypertension and heart failure. Carvedilol and its analogs are characterized by a carbazole core and substituted side chains, which influence their binding affinity and metabolic stability .
Properties
Molecular Formula |
C₃₇H₃₆N₂O₄ |
|---|---|
Molecular Weight |
572.69 |
Synonyms |
1-((9H-Carbazol-4-yl)oxy)-3-(benzyl(2-(2-(benzyloxy)phenoxy)ethyl)amino)propan-2-ol |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Structural and Functional Differences:
- 4'- and 5'-Hydroxyphenyl Carvedilol : Hydroxylation increases polarity, likely influencing Phase II metabolism (e.g., glucuronidation) and renal excretion .
- O-Desmethyl Carvedilol : The absence of the methyl group may reduce metabolic stability compared to the parent compound .
Analytical Methods for Characterization
The evidence highlights spectrophotometric and chromatographic techniques for analyzing carvedilol analogs, though most data pertain to phenylephrine (PE). However, similar methodologies are applicable:
Spectrophotometric Analysis:
- Azo Dye Formation: Diazotized 2-aminobenzothiazole reacts with amines in alkaline media to form colored azo dyes, detectable at 510 nm. This method achieves a molar absorptivity of 6.620×10³ L·mol⁻¹·cm⁻¹ and is linear within 0.4–10 ppm .
- Optimized Conditions : 2.5 mL of 25 mM diazotized reagent and 4 mL of 2N NaOH yield maximum absorbance, with stability for 48 hours .
High-Performance Liquid Chromatography (HPLC):
- Used for simultaneous quantification of carvedilol analogs in pharmaceutical formulations, with methods validated for precision (RSD <3%) and accuracy (recovery >98%) .
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